Cas no 7558-94-3 (Butanal, 2,3,4-trihydroxy-)
Butanal, 2,3,4-trihydroxy- structure
Product Name:Butanal, 2,3,4-trihydroxy-
Butanal, 2,3,4-trihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Butanal, 2,3,4-trihydroxy-
- erythrose
- FT-0773613
- NS00032729
- SCHEMBL799754
- Butanal, 2,3,4-trihydroxy-, (2R,3R)-
- 2,3,4-trihydroxybutanal
- CHEMBL25834
- DTXSID20862748
- FT-0624521
- 09BAE02E-97B2-420F-8EB4-61093C12E314
- Aldotetroses
- 7558-94-3
- tetrose
- FT-0773547
- FT-0627796
-
- Inchi: 1S/C4H8O4/c5-1-3(7)4(8)2-6/h1,3-4,6-8H,2H2
- InChI Key: YTBSYETUWUMLBZ-UHFFFAOYSA-N
- SMILES: OC(CO)C(C=O)O
Computed Properties
- Exact Mass: 120.04224
- Monoisotopic Mass: 120.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 72.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 77.76
Butanal, 2,3,4-trihydroxy- Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent